Cas no 127626-06-6 (5-Fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole)

• Product Name: 5-Fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• CAS No: 127626-06-6
• MF: C₁₃H₁₃FN₂
• MW: 216.254126310349
• MDL: MFCD09833282
• CID: 897553
• PubChem ID: 11344959
• Update Time: 2025-07-25

5-Fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• 5-fluoro-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-Indole
• 5-FLUORO-3-(1,2,3,6-TETRAHYDRO-PYRIDIN-4-YL)-1H-INDOLE
• 1H-Indole,5-fluoro-3-(1,2,3,6-tetrahydro-4-pyridinyl)
• 4-(5-fluoro-3-indolyl)-1,2,3,6-tetrahydropyridine
• 4-(5-fluoroindol-3-yl)-1,2,3,6-tetrahydropyridine
• 5-fluoro-3-(3,6-dihydro-2H-pyridin-4-yl)-1H-indole
• 5-fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl) -indole
• CS-0214991
• 5-fluoro-3-(1,2,3,6,-tetrahydropyridin-4-yl) indole
• 5-fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)indole
• MFCD09833282
• BDBM50015712
• 5-fluoro-3-[1,2,5,6-tetrahydro-4-pyridyl]-1H-indole
• 5-fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)-indole
• CHEMBL26906
• 5-fluoro-3-(1,2,3,6,-tetrahydropyridin-4-yl)indole
• Z1160903094
• AKOS013165293
• EN300-211881
• 5-fluoro-3-(1,2,3,6-tetrahydropyridine-4-yl)-1H-indole
• SCHEMBL2778860
• 127626-06-6
• DTXSID60463016
• NOBJPJHWOFGLFA-UHFFFAOYSA-N
• DB-062598
• 5-fluoro-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1 H-indole

• MDL： MFCD09833282
• Inchi： 1S/C13H13FN2/c14-10-1-2-13-11(7-10)12(8-16-13)9-3-5-15-6-4-9/h1-3,7-8,15-16H,4-6H2
• InChI Key： NOBJPJHWOFGLFA-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)C1=CCNCC1

Computed Properties

• Exact Mass: 216.10600
• Monoisotopic Mass: 216.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• PSA: 27.82000
• LogP: 3.01250

Additional information on 5-Fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole

Recent Advances in the Study of 5-Fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (CAS: 127626-06-6)

The compound 5-Fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (CAS: 127626-06-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic indole derivative, characterized by a tetrahydropyridinyl substituent at the 3-position and a fluorine atom at the 5-position, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and oncology.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's affinity for serotonin receptors, particularly the 5-HT_1A and 5-HT_2A subtypes, suggesting potential applications in mood disorders and schizophrenia.

In addition to its CNS activity, 5-Fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole has shown promise in cancer research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on specific kinase pathways involved in tumor proliferation. The compound's ability to cross the blood-brain barrier (BBB) further underscores its potential as a dual-action therapeutic agent for both neurological and oncological indications.

Mechanistic insights into the compound's activity have been elucidated through computational modeling and in vitro assays. Molecular docking studies reveal stable interactions with target proteins, while cytotoxicity assays indicate a favorable safety profile at therapeutic concentrations. These findings are supported by recent in vivo data, which show reduced tumor growth and improved behavioral outcomes in animal models.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-Fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its stability and delivery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 5-Fluoro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its pharmacological profile and expand its applications, positioning it as a promising candidate for future drug development in both CNS and oncology fields.